Cas no 2640846-11-1 (2-chloro-6-fluoro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide)

• Product Name: 2-chloro-6-fluoro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide
• CAS No: 2640846-11-1
• MF: C₁₇H₁₅ClFN₃OS
• MW: 363.836904764175
• CID: 5340391
• PubChem ID: 155801113
• Update Time: 2025-05-26

2-chloro-6-fluoro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS040700630
• F6520-5252
• 2640846-11-1
• 2-chloro-6-fluoro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide
• 2-Chloro-6-fluoro-N-[2-[5-(1-methyl-1H-pyrazol-4-yl)-2-thienyl]ethyl]benzamide

• Inchi： 1S/C17H15ClFN3OS/c1-22-10-11(9-21-22)15-6-5-12(24-15)7-8-20-17(23)16-13(18)3-2-4-14(16)19/h2-6,9-10H,7-8H2,1H3,(H,20,23)
• InChI Key： YAFPAUAMPJPVAI-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CN(C)N=C2)=CC=1)(=O)C1=C(F)C=CC=C1Cl

Computed Properties

• Exact Mass: 363.0608391g/mol
• Monoisotopic Mass: 363.0608391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 520.4±50.0 °C(Predicted)
• pka: 12.87±0.46(Predicted)

Additional information on 2-chloro-6-fluoro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide

Introduction to 2-chloro-6-fluoro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide (CAS No. 2640846-11-1)

2-chloro-6-fluoro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide, identified by its CAS number 2640846-11-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its structural complexity, which includes a benzamide core functional group, fluoro and chloro substituents, and an ethyl chain linked to a thiophene ring that is further substituted with a methylpyrazole moiety. The unique arrangement of these functional groups imparts distinct chemical properties and biological activities, making it a promising candidate for further exploration in drug discovery.

The benzamide moiety is a well-documented pharmacophore in medicinal chemistry, often contributing to the binding affinity and specificity of small molecules towards biological targets. In particular, the presence of chloro and fluoro atoms at the 2-position and 6-position of the benzene ring, respectively, enhances the lipophilicity and metabolic stability of the compound. These substituents are frequently employed in drug design to modulate pharmacokinetic profiles and improve oral bioavailability.

The ethyl chain extending from the benzamide group introduces additional flexibility to the molecule, which can influence its conformational dynamics and interactions with biological targets. The thiophene ring, a five-membered heterocycle containing sulfur, is another key structural feature that contributes to the compound's overall complexity. Thiophene derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern on the thiophene ring in this compound, particularly the presence of 1-methyl-1H-pyrazol-4-yl, further tailors its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. The combination of chloro, fluoro, and thiophene-based moieties suggests potential applications in modulating enzyme activity or receptor binding. For instance, benzamide derivatives have been extensively studied for their role in inhibiting proteases and kinases, which are critical targets in oncology and inflammatory diseases.

The methylpyrazole substituent on the thiophene ring adds another layer of complexity to the molecule. Pyrazole derivatives are known for their ability to engage in hydrogen bonding interactions, which can enhance binding affinity. Additionally, the methyl group provides steric hindrance that may fine-tune the molecule's interaction with its target. Such structural features make this compound an intriguing subject for further investigation.

In the context of current pharmaceutical research, there is a growing interest in developing novel small molecules that can modulate protein-protein interactions (PPIs). The intricate architecture of 2-chloro-6-fluoro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide suggests that it may have potential as a PPI modulator. PPIs play crucial roles in various cellular processes, including signal transduction, immune response, and cell cycle regulation. Inhibiting or activating specific PPIs has emerged as a viable strategy for treating a wide range of diseases.

Moreover, the compound's structural features align well with recent trends in drug discovery towards "structure-based" design approaches. High-throughput screening (HTS) data combined with molecular docking studies have been instrumental in identifying lead compounds with high binding affinity for target proteins. The presence of multiple functional groups that can interact with biological targets through various non-covalent bonds makes this compound a promising candidate for HTS campaigns.

Another area of interest is the development of orally bioavailable compounds that exhibit favorable pharmacokinetic properties. The combination of lipophilic substituents such as chloro and fluoro atoms enhances the oral bioavailability of small molecules by improving their solubility and permeability across biological membranes. Additionally, the ethyl chain linking the benzamide group to the thiophene ring contributes to the molecule's overall lipophilicity.

Recent studies have also highlighted the importance of chemoproteomics in understanding how small molecules interact with large panels of proteins. This approach allows researchers to identify potential off-target effects and optimize drug candidates for improved safety profiles. The complex structure of 2-chloro-6-fluoro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide presents an opportunity to explore its interaction profile across different protein targets using chemoproteomics techniques.

In conclusion,2-chloro-6-fluoro-N-{2-[5-(1-methyl-1H-pyrazol-4-yll)thiophen-2-yll]ethyl}benzamide (CAS No. 2640846-11-) represents a structurally sophisticated molecule with potential applications in pharmaceutical research. Its unique combination of functional groups—including benzamide, chloro, fluoro substituents,methylpyrazole, and thiophene—makes it an attractive candidate for further exploration in drug discovery efforts aimed at modulating protein-protein interactions or other critical biological pathways. As computational methods continue to advance, researchers will be better equipped to predict and validate the biological activities of such complex molecules.